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Naroparcil Naroparcil
Brand Name: Vulcanchem
CAS No.: 120819-70-7
VCID: VC0040094
InChI: InChI=1S/C19H17NO4S2/c20-9-11-1-3-12(4-2-11)16(22)13-5-7-14(8-6-13)26-19-18(24)17(23)15(21)10-25-19/h1-8,15,17-19,21,23-24H,10H2/t15-,17+,18-,19+/m1/s1
SMILES: C1C(C(C(C(S1)SC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)C#N)O)O)O
Molecular Formula: C19H17NO4S2
Molecular Weight: 387.5 g/mol

Naroparcil

CAS No.: 120819-70-7

Main Products

VCID: VC0040094

Molecular Formula: C19H17NO4S2

Molecular Weight: 387.5 g/mol

Naroparcil - 120819-70-7

CAS No. 120819-70-7
Product Name Naroparcil
Molecular Formula C19H17NO4S2
Molecular Weight 387.5 g/mol
IUPAC Name 4-[4-[(2S,3R,4S,5S)-3,4,5-trihydroxythian-2-yl]sulfanylbenzoyl]benzonitrile
Standard InChI InChI=1S/C19H17NO4S2/c20-9-11-1-3-12(4-2-11)16(22)13-5-7-14(8-6-13)26-19-18(24)17(23)15(21)10-25-19/h1-8,15,17-19,21,23-24H,10H2/t15-,17+,18-,19+/m1/s1
Standard InChIKey IMAFEPKOGMHYNH-LULLPPNCSA-N
Isomeric SMILES C1[C@H]([C@@H]([C@H]([C@@H](S1)SC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)C#N)O)O)O
SMILES C1C(C(C(C(S1)SC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)C#N)O)O)O
Canonical SMILES C1C(C(C(C(S1)SC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)C#N)O)O)O
Synonyms (4-(4-cyanobenzoyl)phenyl)-1,5-dithio-beta-D-xylopyranoside
naroparcil
PubChem Compound 3047782
Last Modified Dec 23 2021
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